Cas no 20938-48-1 (1-phenylethanaminium chloride)

1-phenylethanaminium chloride structure
1-phenylethanaminium chloride structure
Product name:1-phenylethanaminium chloride
CAS No:20938-48-1
MF:C8H12ClN
MW:157.640581130981
CID:1397209
PubChem ID:30383

1-phenylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • 1-phenylethanaminium chloride
    • 1-phenylethanamine hydrochloride
    • 1-Phenylethanamine hydrochloride (1:1)
    • benzenemethanamine, alpha-methyl-, hydrochloride (1:1)
    • 1-phenylethylazanium,chloride
    • a-phenylethylammonium chloride
    • BENZYLAMINE, alpha-METHYL-, HYDROCHLORIDE
    • alpha-Phenylethylamine hydrochloride
    • 20938-48-1
    • H 3672
    • 1-phenylethylazanium;chloride
    • alpha-methyl-benzylammonium chloride
    • alpha-Methylbenzylamine hydrochloride
    • Inchi: InChI=1S/C8H11N.ClH/c1-7(9)8-5-3-2-4-6-8;/h2-7H,9H2,1H3;1H
    • InChI Key: YEHGSOZIZRABBU-UHFFFAOYSA-N
    • SMILES: CC(C1=CC=CC=C1)[NH3+].[Cl-]

Computed Properties

  • Exact Mass: 144.972
  • Monoisotopic Mass: 157.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 74.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6Ų

Experimental Properties

  • PSA: 22.3

1-phenylethanaminium chloride Related Literature

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